Cas no 1690976-73-8 (5-(3-bromo-5-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(3-bromo-5-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1690976-73-8
• MF: C₉H₄BrClN₂O₃
• MW: 303.496660232544
• CID: 5920095
• PubChem ID: 107940765
• Update Time: 2025-06-09

5-(3-bromo-5-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-5-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1119833
• 1690976-73-8

• Inchi： 1S/C9H4BrClN2O3/c10-5-1-4(2-6(11)3-5)8-12-7(9(14)15)13-16-8/h1-3H,(H,14,15)
• InChI Key： TWAXERXVWKDVAV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1=NC(C(=O)O)=NO1)Cl

Computed Properties

• Exact Mass: 301.90938g/mol
• Monoisotopic Mass: 301.90938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(3-bromo-5-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(3-bromo-5-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1690976-73-8) and Its Emerging Applications in Chemical Biology

5-(3-bromo-5-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid, identified by the CAS number 1690976-73-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the oxadiazole class, a heterocyclic scaffold known for its broad spectrum of pharmacological applications. The presence of both bromo and chloro substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 1,2,4-oxadiazole is particularly noteworthy, as it exhibits a balance of rigidity and flexibility that allows for diverse interactions with biological targets. In recent years, oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 5-(3-bromo-5-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid imparts additional functionalization possibilities, enabling chemists to tailor its pharmacological profile for targeted therapeutic applications.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The carboxylic acid moiety at the 3-position provides a reactive site for further functionalization via esterification, amidation, or coupling reactions. This versatility has made it a preferred choice for medicinal chemists seeking to develop novel small-molecule inhibitors or probes. Furthermore, the bromo and chloro substituents on the aromatic ring facilitate cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing more elaborate molecular architectures.

Recent advancements in computational chemistry have also highlighted the potential of 5-(3-bromo-5-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid as a lead compound for structure-based drug design. Molecular docking studies have demonstrated its favorable binding interactions with various enzyme targets, including kinases and proteases implicated in cancer progression. These findings align with emerging research trends that emphasize the importance of rational drug design based on high-throughput screening and computational modeling.

The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly leveraging oxadiazole derivatives due to their demonstrated efficacy and safety profiles in preclinical studies. For instance, certain oxadiazole-based drugs have shown promise in treating neurological disorders by modulating neurotransmitter activity. The structural features of 5-(3-bromo-5-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid make it a promising candidate for similar applications, particularly given its ability to penetrate the blood-brain barrier.

In addition to its pharmacological potential, this compound has found utility in materials science. The oxadiazole core can be incorporated into polymers and coatings to enhance thermal stability and mechanical strength. Such applications are particularly relevant in high-performance materials used in aerospace and electronics industries. The bromo and chloro substituents also enable post-polymerization modifications, allowing for tailored material properties such as biodegradability or hydrophobicity.

The synthesis of 5-(3-bromo-5-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid represents another area of innovation. Recent methodologies have focused on optimizing yield and purity through catalytic processes or green chemistry principles. For example, microwave-assisted synthesis has been employed to reduce reaction times while maintaining high selectivity. Such improvements are crucial for scaling up production and ensuring cost-effectiveness in pharmaceutical manufacturing.

Emerging research also suggests that this compound may play a role in environmental applications. Oxadiazole derivatives have been explored as degradation agents for persistent organic pollutants due to their ability to disrupt microbial communities responsible for biodegradation processes. While further studies are needed to fully assess this potential, it underscores the versatility of 1,2,4-oxadiazole compounds across multiple domains.

The future prospects of 5-(3-bromo-5-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid are closely tied to advancements in synthetic chemistry and drug discovery technologies. Innovations such as flow chemistry and biocatalysis may further streamline its production and application development. Moreover, interdisciplinary collaborations between chemists and biologists will be essential for uncovering new therapeutic uses.

In conclusion,5-(3-bromo-5-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1690976-73-8) is a multifaceted compound with significant implications in chemical biology and materials science. Its unique structural features offer opportunities for designing novel therapeutics while serving as a valuable material component across various industries. As research continues to evolve，this compound is poised to remain at the forefront of scientific innovation.